Cas no 1361652-07-4 (3-Fluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid)

• Product Name: 3-Fluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid
• CAS No: 1361652-07-4
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4923316
• Update Time: 2025-11-01

3-Fluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid

• Inchi： 1S/C13H7Cl3FNO2/c14-7-3-6(4-8(15)13(7)16)10-2-1-9(17)11(18-10)5-12(19)20/h1-4H,5H2,(H,19,20)
• InChI Key： VDEONYQEWHOJOH-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC(=C(CC(=O)O)N=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• XLogP3: 4
• Topological Polar Surface Area: 50.2

Additional information on 3-Fluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid

Professional Introduction to 3-Fluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic Acid (CAS No. 1361652-07-4)

3-Fluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid, identified by its CAS number 1361652-07-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a fluoro substituent and a trichlorophenyl group, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The synthesis of 3-fluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The introduction of the fluoro group at the 3-position and the trichlorophenyl moiety at the 6-position are critical steps that define the compound's identity and functionality. These modifications not only enhance the compound's solubility and metabolic stability but also influence its interaction with biological targets. The acetic acid moiety at the 2-position further contributes to the molecule's pharmacokinetic profile, making it an attractive candidate for further investigation.

In recent years, there has been a growing interest in exploring novel pyridine derivatives as potential therapeutic agents. The structural motif of 3-fluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid has been extensively studied for its ability to modulate various biological pathways. One of the most compelling areas of research has been its potential role in oncology. Preclinical studies have demonstrated that this compound exhibits inhibitory activity against certain kinases and other enzymes involved in cancer cell proliferation and survival. The fluoro group, in particular, has been shown to enhance binding affinity and selectivity, which are crucial factors in developing effective anticancer drugs.

Furthermore, the trichlorophenyl group contributes to the compound's lipophilicity, which is an important parameter for drug absorption and distribution. This balance between hydrophilicity and lipophilicity is often a key determinant of a drug's efficacy and pharmacokinetic properties. The acetic acid side chain provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. For instance, esterification or amidation of this side chain can alter the compound's solubility and bioavailability, making it more suitable for oral or injectable formulations.

The role of fluorine in pharmaceutical chemistry cannot be overstated. Fluorinated compounds are known for their improved metabolic stability, enhanced binding affinity to biological targets, and altered pharmacokinetic profiles. In the case of 3-fluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid, the fluorine atom at the 3-position plays a pivotal role in mediating these effects. It not only strengthens interactions with enzymes but also influences how the compound is metabolized in vivo. This has significant implications for drug design and optimization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before they are synthesized in the lab. Molecular modeling studies have been instrumental in understanding how 3-fluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid interacts with its target proteins. These studies have revealed that the compound can bind to specific pockets on enzymes such as kinases and cyclin-dependent kinases (CDKs). By understanding these interactions at a molecular level, researchers can make informed decisions about how to modify the molecule to improve its therapeutic potential.

The trichlorophenyl group is another critical feature of this compound that has been extensively studied. Chlorinated aromatic rings are known for their ability to enhance binding affinity due to their hydrophobic nature and electronic properties. In 3-fluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid, this group contributes to the compound's overall lipophilicity and stability. It also influences how the molecule is recognized by biological targets. By carefully positioning chlorines on different parts of the aromatic ring, chemists can fine-tune these effects to achieve desired pharmacological outcomes.

The acetic acid side chain provides another opportunity for functionalization. Researchers have explored various strategies to modify this side chain without compromising the compound's core structure. For example, replacing the carboxylic acid group with an ester or an amide can alter its solubility and bioavailability while maintaining its biological activity. These modifications can make a significant difference in how well a drug performs in vivo.

The pharmaceutical industry continues to invest heavily in developing new drugs based on pyridine derivatives due to their versatility and potential therapeutic benefits. 3-fluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid represents one such promising candidate that has shown promise in both preclinical studies and early clinical trials. Its unique structural features make it an attractive scaffold for further drug development.

Future research directions may focus on exploring new synthetic routes that improve yield and purity while reducing costs associated with production. Additionally, there may be opportunities to discover new applications for this compound by investigating its interactions with additional biological targets or by exploring its use in combination therapies.

In conclusion,3-fluoro-6-(3,4,5-trichlorophenyl)pyridine-2-acetic acid(CAS No.1361652-07-4)isahighlypromisingcompoundwithsignificantpotentialinpharmaceuticalapplications.Bysynthesizingandstudyingthismolecule,researchershavegainedvaluableinsightsintothestructure–activityrelationships( SARs)ofpyridinederivativesandtheirbiologicalactivities.Thesefindingsareexpectedtoinformfuturedrugdiscoveryeffortsandleadtothedevelopmentofnewtherapeuticsforvariousmedicalconditions.